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Compound of Interest

Compound Name: Solketal

Cat. No.: B138546 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides crucial safety protocols and

logistical information for the use of Solketal, with a focus on personal protective equipment

(PPE), operational procedures, and disposal plans.

Solketal, also known as (2,2-Dimethyl-1,3-dioxolan-4-yl)methanol, is a combustible liquid that

requires careful handling to prevent contact with skin and eyes.[1] Adherence to the following

guidelines will help ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Solketal.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles (compliant

with European Standard EN

166 or OSHA 29 CFR

1910.133).[2][3] A face shield

may be required for splash

hazards.

Protects against eye irritation

from splashes or vapors.[1]

Hand Protection

Protective gloves.[1][3] Nitrile

rubber gloves are a suitable

option.[3]

Prevents skin contact. It is

important to select gloves with

appropriate chemical

resistance and breakthrough

times.

Skin and Body Protection

Long-sleeved clothing or a lab

coat.[3] For larger quantities or

splash risks, a chemical-

resistant apron is

recommended.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Generally not required under

normal laboratory conditions

with adequate ventilation.[3][4]

In case of aerosol formation or

for large-scale or emergency

use, a NIOSH/MSHA or

European Standard EN 136

approved respirator should be

used.[3][5]

Protects against inhalation of

vapors or aerosols, which can

cause respiratory irritation.[5]

Operational and Handling Plan
Proper handling procedures are critical to minimize exposure and ensure a safe working

environment.

Engineering Controls:
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Work in a well-ventilated area.[1]

For procedures with a risk of generating aerosols or when heating above 80°C, use a closed

system and local exhaust ventilation.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Safe Handling Practices:

Read and understand the Safety Data Sheet (SDS) for Solketal before use.

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or spray.[6]

Keep away from open flames, hot surfaces, and sources of ignition as Solketal is a

combustible liquid.[2]

Use non-sparking tools to prevent electrostatic discharge.[1]

Wash hands thoroughly after handling and before breaks.[6]

Spill and Emergency Procedures
In the event of a spill or accidental release, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Remove all sources of ignition.[2] Contain the spill using an inert absorbent material

such as sand, diatomaceous earth, or a universal binding agent.[6]

Collect: Carefully collect the absorbed material into a suitable, closed, and properly labeled

container for disposal.[2][6]

Decontaminate: Clean the spill area thoroughly.
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First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

If skin irritation persists, seek medical attention.[3]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek medical attention.[3]

Disposal Plan
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Waste Chemical: Dispose of Solketal and any contaminated materials in accordance with

local, regional, and national regulations.[2] This should be done through an approved waste

disposal plant.[2]

Contaminated PPE: Contaminated gloves, clothing, and other disposable PPE should be

collected in a designated, labeled waste container and disposed of as chemical waste.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Solketal.
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Solketal PPE Selection Workflow

Hazard Assessment

PPE Selection

Post-Handling

Start: Handling Solketal

Assess Task-Specific Risks
(e.g., volume, temperature, potential for splash/aerosol)

Eye Protection:
Safety Glasses/Goggles

Hand Protection:
Nitrile Gloves

Body Protection:
Lab Coat/Long Sleeves

Respiratory Protection Needed?

Follow Disposal Plan for
Chemicals and Contaminated PPE

No Use Approved Respirator

Yes
(aerosol/large scale)

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling Solketal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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